Cas no 786647-50-5 (2-Methyl-2-propanyl 3-(2-ethoxy-2-oxoethyl)-1H-indole-1-carboxylate)

2-Methyl-2-propanyl 3-(2-ethoxy-2-oxoethyl)-1H-indole-1-carboxylate is a synthetic indole derivative with potential applications in organic synthesis and pharmaceutical research. Its structure features a tert-butyl ester group and an ethoxycarbonylmethyl substituent at the 3-position of the indole core, offering versatility as an intermediate in the preparation of more complex molecules. The tert-butyloxycarbonyl (Boc) protecting group enhances stability during synthetic procedures, while the ethoxycarbonylmethyl moiety provides a reactive handle for further functionalization. This compound may be of interest in medicinal chemistry for the development of indole-based scaffolds. Its well-defined reactivity profile makes it suitable for controlled modifications under standard laboratory conditions.

2-Methyl-2-propanyl 3-(2-ethoxy-2-oxoethyl)-1H-indole-1-carboxylate structure

786647-50-5 structure

Product Name:2-Methyl-2-propanyl 3-(2-ethoxy-2-oxoethyl)-1H-indole-1-carboxylate

CAS No:786647-50-5

MF:C₁₇H₂₁NO₄

MW:303.35294508934

CID:1796250

PubChem ID:42601249

Update Time:2025-06-07

2-Methyl-2-propanyl 3-(2-ethoxy-2-oxoethyl)-1H-indole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- 2-Methyl-2-propanyl 3-(2-ethoxy-2-oxoethyl)-1H-indole-1-carboxylate
- tert-butyl 3-(2-ethoxy-2-oxoethyl)-1H-indole-1-carboxylate
- tert-butyl 3-(2-ethoxy-2-oxoethyl)indole-1-carboxylate
- Ethyl N-Boc-(indol-3-yl)acetate
- MLS002206533
- CHEMBL1369150
- SMR001295349
- ABWFGJWIRFPJSB-UHFFFAOYSA-N
- HMS3348K15
- tert-butyl3-(2-ethoxy-2-oxoethyl)-1H-indole-1-carboxylate
- 786647-50-5
- HMS2212P14
- Ethyl N-Boc-(indol-3-yl)acetate/tert-butyl 3-(2-ethoxy-2-oxoethyl)-1H-indole-1-carboxylate
- SCHEMBL5740608
- DTXSID40654849
- MDL： MFCD22377959
- Inchi： 1S/C17H21NO4/c1-5-21-15(19)10-12-11-18(16(20)22-17(2,3)4)14-9-7-6-8-13(12)14/h6-9,11H,5,10H2,1-4H3
- InChI Key： ABWFGJWIRFPJSB-UHFFFAOYSA-N
- SMILES： O(C(N1C=C(CC(=O)OCC)C2C=CC=CC1=2)=O)C(C)(C)C

Computed Properties

Exact Mass: 303.14705815g/mol
Monoisotopic Mass: 303.14705815g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 22
Rotatable Bond Count: 7
Complexity: 415
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.4
Topological Polar Surface Area: 57.5Å²

2-Methyl-2-propanyl 3-(2-ethoxy-2-oxoethyl)-1H-indole-1-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM263107-1g	tert-Butyl 3-(2-ethoxy-2-oxoethyl)-1H-indole-1-carboxylate	786647-50-5	95%	1g	$826	2021-08-18
Chemenu	CM263107-1g	tert-Butyl 3-(2-ethoxy-2-oxoethyl)-1H-indole-1-carboxylate	786647-50-5	95%	1g	$874	2024-07-23